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Post-extubation delirium is a common complication in critically ill patients, associated with longer hospital
stays and worse outcomes [1]. The table below summarizes the key findings from a recent clinical study

investigating perphenazine for this indication.

Aspect Details

Study Design Retrospective cohort study [1]

Patient 40 adults with Severe Acute Pancreatitis (SAP) after successful invasive
Population mechanical ventilation (IMV) weaning [1]

Intervention Perphenazine 2 mg every 12 hours for 2 days before planned extubation [1]
Control Patients who did not receive prophylactic perphenazine [1]

Primary Incidence of delirium after extubation, assessed with CAM-ICU every 12 hours [1]
Outcome

Key Efficacy 22.5% overall delirium incidence; Prophylactic perphenazine significantly reduced
Result incidence in univariate and regression analysis [1]

Key Risk Factor  Fentanyl use identified as a significant risk factor for delirium [1]
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Aspect Details

Clinical Impact Delirium group had a significantly longer hospital stay [1]

Mechanism of Action and Rationale

Perphenazine is a typical antipsychotic of the phenothiazine class. Its efficacy in delirium prevention is
primarily attributed to its action as a dopamine D2 receptor antagonist [2] [3]. Delirium is thought to
involve dopamine dysregulation, and by blocking central D2 receptors, perphenazine may help stabilize this
neurotransmitter system, alleviating symptoms like irritability and restlessness [1]. The following diagram

illustrates this primary mechanism and other relevant pharmacological interactions.
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Safety and Tolerability Profile

While the study in SAP patients did not report significant adverse events, the known side effect profile of
perphenazine must be considered in a risk-benefit assessment [1] [4]. Key safety considerations are

summarized below.
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Category Potential Adverse Effects

Neurological Extrapyramidal symptoms (EPS): akathisia, dystonia, parkinsonism, tardive
dyskinesia; Drowsiness/sedation; Neuroleptic Malignant Syndrome (NMS) [4].

Cardiovascular Tachycardia, hypotension, QT prolongation, ECG changes [4].
Metabolic/lEndocrine  Hyperprolactinemia, weight gain, galactorrhea, amenorrhea [5] [4].

Other Anticholinergic effects (dry mouth, blurred vision, constipation); Liver
dysfunction; Blood dyscrasias [4].

Important Safety Contraindications:

¢ Elderly Patients with Dementia: Perphenazine carries a Boxed Warning for increased mortality in
elderly patients with dementia-related psychosis [4] [6].

¢ Breast Cancer Risk: A 2025 meta-analysis indicates that antipsychotics causing hyperprolactinemia
(like perphenazine) are associated with a moderately increased risk of breast cancer (summary
risk of 1.59 for high-prolactin agents). Regular monitoring and screening should be considered [5].

Detailed Experimental Protocol

This section outlines the methodology from the clinical study for research and validation purposes [1].

Study Population and Design

¢ Design: Retrospective, single-center cohort study.

e Participants: 40 patients aged 18-75 with Severe Acute Pancreatitis (SAP).

¢ Inclusion Criteria: Underwent IMV and were successfully extubated; SAP diagnosed per Atlanta
guidelines.

¢ Exclusion Criteria: Pregnancy, tracheostomy, malignancy, chronic pancreatitis, severe organ
disease.

Intervention and Control
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e Perphenazine Group (n=22): Received perphenazine 2 mg orally every 12 hours for two
consecutive days prior to extubation.
e Control Group (n=18): Received routine care without prophylactic perphenazine.
o Note: The decision to administer perphenazine was based on attending physician preference.

Concomitant Care and Sedation

All patients received standardized SAP care. Sedation was managed with a target Richmond Agitation-

Sedation Scale (RASS) score of -2 to -4 during initial IMV, transitioning to -1 to 0 before weaning [1].

Outcome Assessment and Data Collection

e Primary Outcome: Incidence of post-extubation delirium.
e Assessment Tool: Confusion Assessment Method for the ICU (CAM-ICU), performed every 12
hours starting after endotracheal tube removal [1].
e Data Collected:
o Baseline: Demographics, etiology, lab values (WBC, CRP, PCT), disease severity scores
(APACHE I, BISAP, Marshall).
o Process/Outcome: Intubation duration, fentanyl/other drug use, delirium incidence, length of
stay, mortality.

Statistical Analysis

e Software: SPSS 26.0.
¢ Methods: T-tests, Mann-Whitney U tests, chi-square tests for group comparisons. Binary logistic
regression was used to identify independent risk factors for delirium.

Research Gaps and Future Directions

The promising initial findings require confirmation through larger, more rigorous studies. Key considerations

for future research include:

e Confirmatory Trials: Prospective, randomized, double-blind, placebo-controlled trials are needed to
establish causal efficacy.
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e Broader Populations: Investigation in patient populations beyond SAP (e.g., post-cardiac surgery,
sepsis).

e Dosing Optimization: Exploration of different dosing regimens (timing, duration, dosage) for maximal
benefit and minimal risk.

e Comparative Effectiveness: Head-to-head studies against other antipsychotics (e.g., haloperidol,
quetiapine) used for delirium prophylaxis.

¢ Long-term Outcomes: Assessment of long-term functional and cognitive outcomes beyond
immediate ICU stay.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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